Cas no 886500-97-6 (2-[4-chloro-3-(trifluoromethoxy)phenyl]acetonitrile)

• Product Name: 2-[4-chloro-3-(trifluoromethoxy)phenyl]acetonitrile
• CAS No: 886500-97-6
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• MDL: MFCD06660250
• CID: 3142833
• PubChem ID: 17750698
• Update Time: 2025-04-21

2-[4-chloro-3-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-(trifluoromethoxy)phenyl)acetonitrile
• 2-[4-chloro-3-(trifluoromethoxy)phenyl]acetonitrile
• 886500-97-6
• KXNXYHHQHHZITA-UHFFFAOYSA-N
• MFCD06660250
• SCHEMBL4574428
• AKOS015956959
• DTXSID101238912
• CS-0157105
• 4-Chloro-3-(trifluoromethoxy)phenylacetonitrile
• AS-36911
• C9H5ClF3NO
• 4-Chloro-3-(trifluoromethoxy)benzeneacetonitrile

• MDL： MFCD06660250
• Inchi： 1S/C9H5ClF3NO/c10-7-2-1-6(3-4-14)5-8(7)15-9(11,12)13/h1-2,5H,3H2
• InChI Key： KXNXYHHQHHZITA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 235.0011760g/mol
• Monoisotopic Mass: 235.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds